Cas no 1409354-21-7 ((4-Fluorofuran-3-yl)(naphthalen-1-yl)methanol)

• Product Name: (4-Fluorofuran-3-yl)(naphthalen-1-yl)methanol
• CAS No: 1409354-21-7
• MF: C₁₅H₁₁FO₂
• MW: 242.245047807693
• CID: 5743977
• PubChem ID: 121226365
• Update Time: 2026-03-11

(4-Fluorofuran-3-yl)(naphthalen-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Fluorofuran-3-yl)(naphthalen-1-yl)methanol
• 1409354-21-7
• 3-Furanmethanol, α-(4-fluoro-1-naphthalenyl)-

• MDL： MFCD07775326
• Inchi： 1S/C15H11FO2/c16-14-9-18-8-13(14)15(17)12-7-3-5-10-4-1-2-6-11(10)12/h1-9,15,17H
• InChI Key： BFIFPQVIXUYQFT-UHFFFAOYSA-N
• SMILES： FC1=COC=C1C(C1=CC=CC2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 242.07430775g/mol
• Monoisotopic Mass: 242.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• Boiling Point: 302.0±21.0 °C(Predicted)
• pka: 13.26±0.20(Predicted)

Additional information on (4-Fluorofuran-3-yl)(naphthalen-1-yl)methanol

(4-Fluorofuran-3-yl)(naphthalen-1-yl)methanol: A Comprehensive Overview

(4-Fluorofuran-3-yl)(naphthalen-1-yl)methanol, identified by the CAS number 1409354-21-7, is a compound of significant interest in the fields of organic chemistry and materials science. This molecule, characterized by its unique structure combining a fluorinated furan ring and a naphthalene moiety, has garnered attention due to its potential applications in drug discovery, optoelectronics, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of organic photovoltaic devices, making it a promising candidate for next-generation energy solutions.

The synthesis of (4-Fluorofuran-3-yl)(naphthalen-1-yl)methanol involves a multi-step process that leverages modern organic synthesis techniques. Researchers have employed strategies such as Suzuki coupling and Stille coupling to construct the carbon-carbon bonds within the molecule. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product. The incorporation of a fluorine atom in the furan ring introduces unique electronic properties, which are critical for its applications in electronic devices.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of (4-Fluorofuran-3-yl)(naphthalen-1-yl)methanol with unprecedented accuracy. Density functional theory (DFT) calculations have revealed that the molecule exhibits a low band gap, making it suitable for use in organic semiconductors. This property has been validated through experimental studies, where the compound was incorporated into thin-film transistors (TFTs), demonstrating excellent charge transport characteristics.

In addition to its electronic properties, (4-Fluorofuran-3-yl)(naphthalen-1-yllmethanol has shown potential in biological systems. Preclinical studies have indicated that the compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound in anticancer drug development. Researchers are currently exploring its mechanism of action and optimizing its pharmacokinetic properties to enhance its therapeutic efficacy.

The environmental impact of (4-fluorofuran–3–yl)(naphthalen–1–yl)methanol has also been a topic of recent research. Studies on its biodegradation and toxicity to aquatic organisms have provided valuable insights into its safety profile. These findings are crucial for ensuring that the compound can be used responsibly in industrial applications without posing significant risks to ecosystems.

In conclusion, (4-fluorofuran–3–yl)(naphthalen–1–yl)methanol is a versatile compound with a wide range of potential applications. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a key player in various fields of science and technology. As research continues to uncover new properties and applications, this compound is poised to make significant contributions to both academic and industrial endeavors.